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Compound of Interest

Compound Name: Diammonium adipate

Cat. No.: B1204422 Get Quote

For laboratory professionals, including researchers, scientists, and those in drug development,

the safe handling of chemical compounds is paramount. This guide provides essential,

immediate safety and logistical information for the proper use of diammonium adipate,

ensuring both personal safety and the integrity of your research.

Hazard Identification and Personal Protective Equipment (PPE)

Diammonium adipate is a compound that may cause skin, eye, and respiratory irritation.[1][2]

Therefore, adherence to proper safety protocols is crucial. The following table summarizes the

recommended personal protective equipment to be used when handling this substance.
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PPE Category Recommended Equipment Rationale

Eye and Face Protection
Chemical safety goggles or a

face shield

To protect against potential

splashes or dust particles that

can cause serious eye

irritation.[1]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile, neoprene)

To prevent skin contact which

may lead to skin irritation.[1][3]

Body Protection
Laboratory coat or chemical-

resistant overalls

To protect the skin on the arms

and body from accidental

spills.

Respiratory Protection

Use in a well-ventilated area. A

dust mask or respirator may be

necessary if dust formation is

likely.

To avoid inhalation of dust or

aerosols which can cause

respiratory irritation.[1][4]

Operational Plan for Safe Handling

A systematic approach to handling diammonium adipate in a laboratory setting is critical to

minimize exposure and prevent accidents.

1. Preparation and Engineering Controls:

Work in a well-ventilated area, such as a chemical fume hood, especially when handling the

solid form to minimize dust inhalation.[4]

Ensure that an eyewash station and safety shower are readily accessible in the immediate

work area.

Before starting, review the Safety Data Sheet (SDS) for diammonium adipate.

2. Handling Procedures:

Avoid direct contact with the skin, eyes, and clothing.[1][4]

When weighing or transferring the solid, do so carefully to avoid creating dust.
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If preparing a solution, slowly add the diammonium adipate to the solvent to prevent

splashing.

Wash hands thoroughly with soap and water after handling the compound.[1]

3. Storage:

Store diammonium adipate in a tightly closed container in a cool, dry, and well-ventilated

place.[1][4]

Keep it away from incompatible materials such as strong acids and bases.

Emergency Procedures

In the event of an accidental exposure, immediate and appropriate action is necessary.

Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical attention

if irritation persists.[4]

Skin Contact

Remove contaminated clothing and wash the

affected area with soap and plenty of water. If

skin irritation occurs, get medical advice.[1][4]

Inhalation

Move the affected person to fresh air. If

breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek

medical attention.[4]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a poison control

center or doctor immediately.[4]

Disposal Plan
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Proper disposal of diammonium adipate and its containers is essential to prevent

environmental contamination.

Chemical Waste: Dispose of diammonium adipate waste at a licensed chemical destruction

plant or through controlled incineration with flue gas scrubbing.[4] Do not allow it to enter

drains or sewer systems.[4]

Contaminated Packaging: Containers should be triple-rinsed (or equivalent) and can then be

offered for recycling or reconditioning.[4] Alternatively, the packaging can be punctured to

render it unusable and then disposed of in a sanitary landfill.[4]

Below is a logical workflow for the safe handling and disposal of diammonium adipate.
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Workflow for Safe Handling of Diammonium Adipate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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